Cas no 1806516-98-2 (2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole)

• Product Name: 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole
• CAS No: 1806516-98-2
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 4818026
• Update Time: 2025-09-28

2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H10N2OS/c1-13-7-4-2-3-6-9(7)12-8(5-10)11-6/h2-4H,5,10H2,1H3
• InChI Key： YJBUPCGKBCHMPI-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1OC(CN)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.2
• Topological Polar Surface Area: 77.4

Additional information on 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole

Introduction to 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole (CAS No. 1806516-98-2)

2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806516-98-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a scaffold widely recognized for its broad spectrum of biological activities. The presence of both an aminomethyl group and a methylthio substituent in its molecular structure endows it with unique chemical properties and potential therapeutic applications.

The benzo[d]oxazole core is a privileged structure in drug discovery, characterized by its stability, versatility in forming hydrogen bonds, and ability to interact with various biological targets. The aminomethyl side chain introduces a nucleophilic center, making the compound susceptible to further functionalization, while the methylthio group enhances its solubility and metabolic stability. These features collectively position 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole as a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole and biological targets. Studies have demonstrated that the compound can modulate key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, preliminary in silico studies suggest that the aminomethyl moiety may interact with protein kinases, while the methylthio group could engage with thioredoxin reductase, a critical enzyme in redox biology.

In vitro experiments have revealed that 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole exhibits notable inhibitory activity against certain enzymes implicated in disease pathogenesis. Notably, research has highlighted its potential as an anti-inflammatory agent by targeting cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) pathways. The compound's ability to interfere with these enzymatic activities suggests its utility in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. The strategic placement of the aminomethyl and methylthio groups requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for extensive pharmacological evaluation.

One of the most compelling aspects of 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole is its potential to serve as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify its chemical framework to optimize potency, selectivity, and pharmacokinetic properties. For example, appending additional functional groups or introducing structural analogs may enhance binding affinity to specific biological targets while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like benzo[d]oxazoles in drug design. Their inherent bioisosteric properties allow them to mimic natural products and biomolecules, facilitating interactions with biological macromolecules. The versatility of 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole lies in its ability to be tailored for various therapeutic applications, ranging from oncology to central nervous system (CNS) disorders.

Emerging research also explores the role of 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole in modulating immune responses. Studies indicate that it may influence cytokine production and immune cell differentiation, offering insights into its potential use in immunotherapy. By modulating immune checkpoints, this compound could enhance anti-tumor immunity or mitigate autoimmune diseases.

The chemical stability of 2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole is another critical factor influencing its pharmaceutical applicability. The presence of both polar functional groups necessitates careful formulation to ensure shelf-life integrity and bioavailability. Collaborative efforts between chemists and pharmacologists are essential to develop robust delivery systems that maintain the compound's efficacy during storage and administration.

In conclusion,2-(Aminomethyl)-7-(methylthio)benzo[d]oxazole (CAS No. 1806516-98-2) represents a fascinating molecule with diverse biological activities and therapeutic potential. Its unique structural features—particularly the combination of an aminomethyl group and a methylthio substituent—make it a valuable scaffold for medicinal chemistry innovation. As research progresses, further exploration into its mechanism of action and preclinical development will solidify its role as a cornerstone in next-generation drug discovery.